Cas no 210166-82-8 (Aquifoliunine E-I)

Aquifoliunine E-I structure
Aquifoliunine E-I structure
Product Name:Aquifoliunine E-I
CAS No:210166-82-8
MF:C43H49NO18
MW:867.845074415207
CID:6766415
Update Time:2024-03-03

Aquifoliunine E-I Chemical and Physical Properties

Names and Identifiers

    • (-)-Aquifoliunine E-I
    • Aquifoliunine E-I
    • Inchi: 1S/C43H49NO18/c1-20-21(2)37(50)61-34-32(56-23(4)46)36(59-26(7)49)42(19-54-22(3)45)35(58-25(6)48)31(60-38(51)27-14-11-10-12-15-27)29-33(57-24(5)47)43(42,41(34,9)53)62-40(29,8)18-55-39(52)28-16-13-17-44-30(20)28/h10-17,20-21,29,31-36,53H,18-19H2,1-9H3/t20-,21-,29+,31-,32-,33+,34-,35+,36-,40-,41-,42+,43-/m0/s1
    • InChI Key: KEGLSEMSUHHFTM-CRCCJMMFSA-N
    • SMILES: CC(OC[C@@]12[C@]34[C@H](OC(C)=O)[C@@H]([C@H](OC(C5C=CC=CC=5)=O)[C@H]1OC(C)=O)[C@@](COC(C1C=CC=NC=1[C@@H](C)[C@H](C)C(O[C@H]([C@@]3(O)C)[C@H](OC(C)=O)[C@@H]2OC(C)=O)=O)=O)(C)O4)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 62
  • XLogP3: 1.377
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